N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]propanamide
• InChI: InChI=1S/C20H19N3O4S/c1-23-20(25)12-11-18(22-23)16-9-5-6-10-17(16)21-19(24)13-14-28(26,27)15-7-3-2-4-8-15/h2-12H,13-14H2,1H3,(H,21,24)
• InChI Key: LWRMONQIDLLYBV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NC(=O)CCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C20H19N3O4S and its molecular weight is 397.45. The purity is usually 95%.
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Scientific Research Applications

Potential in Drug Discovery and Development Compounds featuring sulfonyl and propanamide groups have been explored for their potential in drug discovery, particularly as inhibitors of various biological pathways. For instance, N,N'-bis(arylsulfonyl)hydrazines have shown significant antineoplastic activity against certain cancer cell lines, highlighting the potential therapeutic applications of compounds with similar functional groups (Shyam, Cosby, & Sartorelli, 1985).

Applications in Material Science The reactivity of phenylsulfonyl groups with other chemical entities opens avenues for creating novel materials. For instance, the visible-light initiated oxidative cyclization of phenyl propiolates with sulfinic acids under metal-free conditions to generate coumarin derivatives demonstrates the utility of sulfonamide derivatives in synthesizing new chemical entities with potential applications in material science (Yang, Yang, Li, & Wang, 2015).

Biochemical Applications Sulfonyl-containing compounds have been investigated for their antimicrobial properties, indicating that the sulfonyl group can play a significant role in the biological activity of a molecule. A study on the synthesis and antimicrobial evaluation of novel thiazole, pyridone, and other derivatives bearing a sulfonamide moiety reported promising antibacterial and antifungal activities, suggesting that similar compounds could have potential applications in addressing microbial resistance (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).